Cas no 2172232-75-4 (5-chloro-2-(2-methylbut-3-yn-2-yl)aminopyrimidine-4-carboxylic acid)

• Product Name: 5-chloro-2-(2-methylbut-3-yn-2-yl)aminopyrimidine-4-carboxylic acid
• CAS No: 2172232-75-4
• MF: C₁₀H₁₀ClN₃O₂
• MW: 239.658300876617
• CID: 6083288
• PubChem ID: 165525061
• Update Time: 2025-05-25

5-chloro-2-(2-methylbut-3-yn-2-yl)aminopyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-(2-methylbut-3-yn-2-yl)aminopyrimidine-4-carboxylic acid
• 5-chloro-2-[(2-methylbut-3-yn-2-yl)amino]pyrimidine-4-carboxylic acid
• 2172232-75-4
• EN300-1449789

• Inchi： 1S/C10H10ClN3O2/c1-4-10(2,3)14-9-12-5-6(11)7(13-9)8(15)16/h1,5H,2-3H3,(H,15,16)(H,12,13,14)
• InChI Key： ZXAXNQDZOBTQGD-UHFFFAOYSA-N
• SMILES： ClC1C=NC(=NC=1C(=O)O)NC(C#C)(C)C

Computed Properties

• Exact Mass: 239.0461543g/mol
• Monoisotopic Mass: 239.0461543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 75.1Ų

Additional information on 5-chloro-2-(2-methylbut-3-yn-2-yl)aminopyrimidine-4-carboxylic acid

Comprehensive Overview of 5-chloro-2-(2-methylbut-3-yn-2-yl)aminopyrimidine-4-carboxylic acid (CAS No. 2172232-75-4)

In the realm of organic chemistry and pharmaceutical research, 5-chloro-2-(2-methylbut-3-yn-2-yl)aminopyrimidine-4-carboxylic acid (CAS No. 2172232-75-4) has emerged as a compound of significant interest. This pyrimidine derivative is characterized by its unique structural features, including a chloro substituent at the 5-position and a 2-methylbut-3-yn-2-yl amino group at the 2-position. The presence of a carboxylic acid moiety further enhances its potential for diverse chemical modifications, making it a versatile intermediate in drug discovery and development.

The compound's molecular formula, C₁₀H₁₀ClN₃O₂, reflects its balanced hydrophobicity and polarity, which are critical for its applications in medicinal chemistry. Researchers have explored its utility in the synthesis of small molecule inhibitors, particularly targeting enzymes involved in inflammatory and metabolic pathways. Its structural similarity to known pyrimidine-based therapeutics has spurred investigations into its potential as a scaffold for novel bioactive molecules.

Recent advancements in high-throughput screening and computational drug design have highlighted the importance of compounds like 5-chloro-2-(2-methylbut-3-yn-2-yl)aminopyrimidine-4-carboxylic acid. Its ability to interact with biological targets, such as kinases and G-protein-coupled receptors (GPCRs), has been a focal point of studies. The compound's modifiable functional groups allow for tailored derivatization, enabling researchers to optimize pharmacokinetic properties like solubility and bioavailability.

From an industrial perspective, the demand for specialty chemicals like this pyrimidine derivative has grown, driven by the need for innovative drug candidates. The compound's synthesis typically involves multi-step organic reactions, including nucleophilic substitution and carboxylic acid activation, which are well-documented in peer-reviewed literature. Its stability under standard laboratory conditions makes it a reliable candidate for further research.

Environmental and regulatory considerations also play a role in the compound's applications. As the pharmaceutical industry shifts toward green chemistry principles, efforts to optimize the synthesis of 5-chloro-2-(2-methylbut-3-yn-2-yl)aminopyrimidine-4-carboxylic acid using sustainable catalysts and solvents have gained traction. This aligns with broader trends in eco-friendly drug development, a topic frequently searched by professionals and academics alike.

In summary, 5-chloro-2-(2-methylbut-3-yn-2-yl)aminopyrimidine-4-carboxylic acid (CAS No. 2172232-75-4) represents a promising chemical entity with multifaceted applications. Its structural versatility, combined with its potential in drug discovery and material science, ensures its continued relevance in scientific research. As the field evolves, this compound is likely to remain a subject of interest for both academic and industrial researchers.